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Compound of Interest

Compound Name: Pigment orange 16

Cat. No.: B021492

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the weather resistance of Pigment
Orange 16 (PO16) formulations against other common orange pigments. The information is
intended for researchers and scientists in various fields who require durable and stable
colorants for their applications. This document outlines the typical performance characteristics
of these pigments, supported by standardized experimental protocols for weathering analysis.

Executive Summary

Pigment Orange 16 is a disazo pigment known for its bright, reddish-orange shade. While it
finds use in various applications, its weather resistance is considered moderate and generally
inferior to higher-performance pigments. For applications demanding high durability and long-
term color stability upon exposure to outdoor conditions, alternative pigments such as
benzimidazolone and diketopyrrolopyrrole (DPP) oranges offer significantly better performance.
This guide details the relative performance of these pigments and provides the methodologies
to conduct empirical testing for specific formulations.

Pigment Comparison

The selection of an orange pigment is highly dependent on the end-use application's
requirements for durability, color, and cost. Below is a qualitative and quantitative comparison
of Pigment Orange 16 and its alternatives.
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Pigment Name

Chemical Class

Typical Weather & o
] Key Characteristics
Lightfastness

Pigment Orange 16

Disazo

Bright, reddish-orange

shade. Economical
Moderate choice for applications
with limited light

exposure.[1]

Pigment Orange 34

Disazo (Pyrazolone)

Bright, yellowish-

orange shade with

good tinting strength.
Moderate to Good Often used in inks and
coatings where high
performance is not

critical.[2][3]

Pigment Orange 36

Benzimidazolone

Reddish-orange
pigment with
outstanding light and
weather fastness.[2]
[4][5][6] Suitable for

demanding

Excellent

applications like
automotive and

industrial coatings.[2]

[4]16]

Pigment Orange 62

Benzimidazolone

A yellow-leaning
Excellent orange with excellent

lightfastness.[7][8]

Pigment Orange 64

Benzimidazolone

A high-performance,
transparent orange
with excellent
Excellent o
fastness, tinting
strength, and heat

stability.[9]
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A high-performance

) pigment with
) Diketopyrrolopyrrole )
Pigment Orange 73 (OPP) Excellent admirable fastness
and heat resistance.

[10][11]

Quantitative Performance Data (lllustrative)

The following table presents illustrative data based on typical performance characteristics.
Actual results will vary depending on the specific formulation, substrate, and weathering

conditions.
Pigment Lightfastness (Blue Weather Fastness Heat Stability (°C)
Wool Scale, 1-8) (Grey Scale, 1-5)
Pigment Orange 16 5-6 4 180-200[12]
Pigment Orange 34 5-6 4-5 180[13]
Pigment Orange 36 7-8 5 >300
Pigment Orange 62 7-8 5 >300
Pigment Orange 64 8 5 >300
Pigment Orange 73 8 5 300[11]

Experimental Protocols for Weather Resistance
Testing

To obtain definitive, quantitative data for a specific formulation, standardized accelerated
weathering tests are essential. These tests simulate outdoor exposure in a controlled
laboratory setting.

Accelerated Weathering Test

Objective: To evaluate the change in color and gloss of pigmented coatings after exposure to
simulated sunlight, moisture, and heat.
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Apparatus: Fluorescent UV and condensation apparatus (e.g., QUV Accelerated Weathering
Tester).

Standards:

e ASTM G154: Standard Practice for Operating Fluorescent Ultraviolet (UV) Lamp Apparatus
for Exposure of Nonmetallic Materials.

o« ASTM D4587: Standard Practice for Fluorescent UV-Condensation Exposures of Paint and
Related Coatings.

e ISO 16474-3: Paints and varnishes — Methods of exposure to laboratory light sources —
Part 3: Fluorescent UV lamps.

Methodology:
e Specimen Preparation:

o Coat panels of a suitable substrate (e.g., steel or aluminum) with the pigmented
formulations to be tested.

o Ensure a consistent film thickness across all samples.
o Prepare multiple replicate specimens for each formulation.
o Retain unexposed control samples for each formulation.

o Exposure Cycle: A common cycle for testing coatings is ASTM D4587 Cycle 4, which
consists of:

o UV Exposure: 8 hours of UV-A radiation at a black panel temperature of 60°C.
o Condensation: 4 hours of condensation at a black panel temperature of 50°C.
o This cycle is repeated for a predetermined duration (e.g., 500, 1000, or 2000 hours).

o Evaluation:
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o Periodically remove samples from the weathering chamber for evaluation.

o Color Change (AE): Measure the color of the exposed samples and the unexposed
controls using a spectrophotometer. Calculate the total color difference (AE) using the
CIELAB color space. A higher AE* indicates greater color change.

o Gloss Retention: Measure the 60° specular gloss of the exposed samples and the
unexposed controls using a gloss meter. Calculate the percent gloss retention.

Factors Influencing Weather Resistance

The weather resistance of a pigment formulation is not solely dependent on the pigment itself.
Several other factors play a crucial role in the overall durability of the coating.
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Key factors influencing the weather resistance of a pigmented coating.
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Experimental Workflow for Weather Resistance
Testing

The following diagram illustrates a typical workflow for conducting a comparative study on the

weather resistance of different pigment formulations.
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A typical workflow for testing the weather resistance of pigment formulations.
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Conclusion

While Pigment Orange 16 is a viable option for applications with low UV exposure, its
performance in outdoor conditions is limited. For applications requiring high durability, superior
weather and lightfastness, high-performance pigments such as Pigment Orange 36, Pigment
Orange 62, Pigment Orange 64, and Pigment Orange 73 are recommended. The choice of
pigment should be validated through standardized accelerated weathering tests to ensure the
final formulation meets the required performance specifications. The binder system and the
inclusion of stabilizing additives are also critical factors that significantly impact the overall
weather resistance of the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. kimcrick.com [kimcrick.com]
. hbinno.com [nbinno.com]
. DuraPrint®6234 Pigment Orange 34 | Fineland Chem [finelandchem.com]

. zeyachem.net [zeyachem.net]

1
2
3
4
» 5. DuraPaint®3236 Pigment Orange 36 | Fineland Chem [finelandchem.com]
6. Pigment Orange 36 - SY Chemical Co., Ltd. [sypigment.com]

7. Color Spotlight: Benzimidazolone Orange (PO62) — Idyll Sketching [idyllsketching.com]

8. jacksonsart.com [jacksonsart.com]

9. Pigment Orange 64 — Benzimidazolone Pigments — Ranbar Orange P2050 [ranbarr.com]
e 10. ulprospector.com [ulprospector.com]

e 11. Pigment Orange 73 (PO73-RA) Vs Irgazin Dpp Orange 16A - Pigment Orange 73 and
Irgazin Dpp Orange 16A [dimacolor.en.made-in-china.com]

e 12. zeyachem.net [zeyachem.net]

e 13. union-pigment.com [union-pigment.com]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b021492?utm_src=pdf-body
https://www.benchchem.com/product/b021492?utm_src=pdf-custom-synthesis
https://www.kimcrick.com/pages/fugitive-pigments-list-lightfast-test-problems-art-supplies
https://www.nbinno.com/article/organic-pigments/pigment-orange-34-vs-other-orange-pigments-oc
https://www.finelandchem.com/pigment-orange-34/
https://www.zeyachem.net/pigment-orange-36.html
https://www.finelandchem.com/pigment-orange-36/
https://www.sypigment.com/pigment-orange-36.html
https://www.idyllsketching.com/2023/11/18/color-spotlight-benzimida-orange-po62/
https://www.jacksonsart.com/blog/2021/09/23/pigment-colour-index-orange-pigments/
https://ranbarr.com/products/pigment-orange-64-p2050/
https://www.ulprospector.com/en/asia/Coatings/Detail/23198/567798/Benzimidazolone-Orange-73
https://dimacolor.en.made-in-china.com/product/UKSEOtiHHuhr/China-Pigment-Orange-73-PO73-RA-Vs-Irgazin-Dpp-Orange-16A.html
https://dimacolor.en.made-in-china.com/product/UKSEOtiHHuhr/China-Pigment-Orange-73-PO73-RA-Vs-Irgazin-Dpp-Orange-16A.html
https://www.zeyachem.net/wp-content/uploads/Pigment-orange-16-TDS.pdf
https://www.union-pigment.com/tds/pigment-orange-34-un8307.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

 To cite this document: BenchChem. [A Comparative Analysis of the Weather Resistance of
Pigment Orange 16 Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021492#benchmarking-the-weather-resistance-of-
pigment-orange-16-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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